BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Material Safety
of Buquinolate-13C3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Buquinolate-13C3

Cat. No.: B15557410

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Buquinolate,
serving as a primary reference for the safe handling and use of its isotopically labeled form,
Buquinolate-13C3. Due to the absence of a specific Material Safety Data Sheet (MSDS) for
Buquinolate-13C3, this guide is based on the data available for the parent compound,
Buquinolate. The isotopic substitution of three carbon atoms is not expected to significantly
alter the chemical or toxicological properties of the molecule.

Section 1: Chemical and Physical Properties

Buguinolate is a quinoline derivative recognized for its anticoccidial properties. A summary of its
key physical and chemical characteristics is presented below.
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Property Value Source

Ethyl 4-hydroxy-6,7-

Chemical Name diisobutoxyquinoline-3-

carboxylate
CAS Number 5486-03-3 [1]I2]
Molecular Formula C20H27NOs [11[3]
Molecular Weight 361.43 g/mol [1]
Appearance Crystalline solid [4]
Melting Point 288-291 °C [4]
Water Solubility Predicted: 0.0136 mg/mL [5]
logP (Octanol/Water Partition )
Coefficient) Predicted: 3.73 - 4.45 [5]
Solubility Soluble in DMSO [3]
Stability May be altered by light; highly 6]

hygroscopic

Section 2: Toxicological Data

Buquinolate is generally considered to have low toxicity in target animal species. The following
table summarizes the available acute toxicity data.

Test Species Route Value Source

Information not

LDso (Lethal available in the
Rat Oral )
Dose, 50%) provided search
results.

Section 3: Handling and Safety Precautions
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Adherence to standard laboratory safety protocols is essential when handling Buquinolate-
13C3.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear protective gloves.

Respiratory Protection: Not required under normal use conditions with adequate ventilation.

Skin and Body Protection: Wear a lab coat.
First Aid Measures:
» After Inhalation: Move to fresh air. If symptoms persist, seek medical attention.

o After Skin Contact: Wash off immediately with soap and plenty of water. If irritation develops,
seek medical attention.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical advice.

» After Ingestion: Rinse mouth. Do not induce vomiting. Call a physician or poison control
center immediately.[6]

Storage:

e Store in a cool (2-10 °C), dry place.[6]

o Keep the container tightly closed and protected from light.[6]
e The product is hygroscopic.[6]

Section 4: Experimental Protocols

The following are representative experimental protocols for assessing the biological activity of
Buquinolate.
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In Vitro Anti-coccidial Activity Assay against Eimeria

tenella
This protocol outlines a method to evaluate the efficacy of Buquinolate in inhibiting the invasion

and replication of Eimeria tenella sporozoites in a host cell line.
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Preparation

Prepare E. tenella Sporozoites Prepare Buquinolate Stock Solution (in DMSO) Culture Host Cells (e.g., MDBK)

Pre-incubate Sporozoites with Buquinolate

Infect Host Cells with Treated Sporozoites

Ane; rysis

[ Incubate for 24-48 hours]

A

[ Quantify Parasite Invasion/Replication (e.g., qPCR) ]

A

[ Analyze Data and Determine ICso j

- J
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Assay Setup

Seed Cells in Seahorse Microplate

Permeabilize Cells (Optional)

Measurement

Measure Baseline Oxygen Consumption Rate (OCR)

Inject Buquinolate

Measure OCR Post-Buquinolate

Inject Mitochondrial Complex Inhibitors (e.g., Rotenone, Antimycin A)

Measure OCR Post-Inhibitors

é Data Analysis A
Y
Calculate Respiration Parameters
Interpret Effects on Mitochondrial Function
- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Material Safety of
Buquinolate-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557410#buquinolate-13c3-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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